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Compound of Interest

Compound Name: Lithium cyanide

Cat. No.: B1604797

An In-depth Technical Guide to the Properties of Lithium Cyanide (CAS Number 2408-36-8)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and analysis of lithium cyanide (LICN), CAS number 2408-36-8. The
information is intended for professionals in research and development who require detailed
technical data and experimental protocols.

Core Properties of Lithium Cyanide

Lithium cyanide is a simple inorganic salt with significant applications in organic synthesis.[1]
[2] It is a white, hygroscopic, and water-soluble solid.[1][2] Due to its ability to release highly
toxic hydrogen cyanide gas upon contact with acids or moisture, it must be handled with
extreme caution.[1]

Physical and Chemical Properties

The fundamental physical and chemical properties of lithium cyanide are summarized in the
table below.
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Property Value Reference(s)
CAS Number 2408-36-8 [2][3]
Molecular Formula CLIN [4]
Molecular Weight 32.96 g/mol [4]
Appearance White orthorhombic crystals or (2]
powder

Density 1.075 g/cm3 [1]
Melting Point 160 °C [1112]
Boiling Point Decomposes [2]
Solubility Soluble in water, DMF, THF [3]
Stability Stable under dry conditions; 1]

decomposes in moisture

Toxicological Properties

Lithium cyanide is classified as highly toxic.[1] Ingestion, inhalation, or skin contact can be

fatal.[5] It is crucial to handle this compound in a well-ventilated fume hood with appropriate

personal protective equipment.[6][7]

Toxicity Class

Hazard Statement

GHS Classification

Acute Oral Toxicity Fatal if swallowed Category 2
Acute Dermal Toxicity Fatal in contact with skin Category 1
Acute Inhalation Toxicity Fatal if inhaled Category 1

Aquatic Hazard

Very toxic to aquatic life with

long-lasting effects

Acute 1, Chronic 1

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of lithium cyanide are provided below.
These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of Lithium Cyanide

Two primary methods for the synthesis of lithium cyanide are the industrial-scale reaction of
lithium hydroxide with hydrogen cyanide and a laboratory-scale preparation using acetone
cyanohydrin.

This method is the conventional industrial route to lithium cyanide.[1] It involves the
neutralization of lithium hydroxide with hydrogen cyanide.[3]

Reaction: LIOH + HCN - LIiCN + H20[1]

Methodology:

In a well-ventilated chemical fume hood, a solution of lithium hydroxide in water is prepared
in a reaction vessel equipped with a stirrer and a cooling system.

e Gaseous or liquid hydrogen cyanide is carefully introduced into the lithium hydroxide solution
under controlled temperature conditions (typically ambient).

e The reaction is highly exothermic and requires cooling to maintain the temperature and
prevent the volatilization of hydrogen cyanide.

e The progress of the reaction can be monitored by measuring the pH of the solution.

» Upon completion of the reaction, the resulting lithium cyanide solution is concentrated by
evaporation of water under reduced pressure.

e The solid lithium cyanide is then isolated by filtration and dried under vacuum to remove
residual water.

Caution:Hydrogen cyanide is an extremely toxic and volatile liquid. This synthesis must be
performed in a specialized chemical fume hood with continuous monitoring for HCN leaks and
appropriate safety measures in place.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://www.evitachem.com/product/evt-400855
https://www.benchchem.com/product/b1604797
https://www.evitachem.com/product/evt-400855
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A safer alternative for laboratory-scale synthesis involves the use of acetone cyanohydrin as a
source of cyanide, reacting with lithium hydride.[6][7] This method avoids the direct handling of
hydrogen cyanide gas.[6]

Reaction: (CH3)2C(OH)CN + LiH — (CHs)2CO + LIiCN + Hz[1]
Methodology:

o Athree-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel,
and a nitrogen inlet. The flask is charged with lithium hydride and anhydrous tetrahydrofuran
(THF).[6][7]

e The suspension is stirred and cooled in an ice bath.[6][7]

e Acetone cyanohydrin is added dropwise from the dropping funnel to the stirred suspension.
[6][7] A vigorous evolution of hydrogen gas will be observed.[6]

» After the addition is complete, the ice bath is removed, and the mixture is stirred at room
temperature for a specified period to ensure the reaction goes to completion.[6][7]

e The solvent (THF) is removed under reduced pressure using a rotary evaporator, yielding
crude lithium cyanide as a white solid.[6][7]

e The solid lithium cyanide is then dried under high vacuum to remove any remaining solvent
and acetone.[6][7]
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Diagram 1: Workflow for the laboratory synthesis of lithium cyanide.

Analytical Methods for Lithium Cyanide

The quality and purity of lithium cyanide can be assessed using a combination of titration,
spectroscopic, and chromatographic methods.

A standard method for determining the cyanide content in cyanide salts is by titration with silver

nitrate.
Methodology:

o A known mass of the lithium cyanide sample is accurately weighed and dissolved in
deionized water.

o A small amount of a suitable indicator, such as p-dimethylaminobenzalrhodanine, is added to

the solution.
e The solution is then titrated with a standardized solution of silver nitrate (AgNO3).

e The endpoint of the titration is indicated by a color change of the indicator.
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e The concentration of cyanide in the original sample can be calculated from the volume of
silver nitrate solution used.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy can be used to confirm
the presence of the cyanide functional group.

e Sample Preparation: A small amount of the solid lithium cyanide is mixed with dry
potassium bromide (KBr) and pressed into a pellet. Alternatively, a Nujol mull of the sample
can be prepared.

e Analysis: The FT-IR spectrum is recorded. The characteristic stretching vibration of the
cyanide (C=N) triple bond is expected to appear in the region of 2080-2100 cm™1.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While 33C NMR can be used to observe
the carbon of the cyanide group, ’Li NMR is useful for characterizing the lithium cation.[8][9]

o Sample Preparation: A sample of lithium cyanide is dissolved in a suitable deuterated
solvent, such as D20 or DMSO-ds.

e Analysis: The “Li NMR spectrum is acquired. The chemical shift of the lithium signal can
provide information about the ionic environment of the lithium cation.[8][10]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://chem.ch.huji.ac.il/nmr/techniques/1d/row2/li.html
https://imserc.northwestern.edu/guide/eNMR/chem/Li.html
https://www.benchchem.com/product/b1604797?utm_src=pdf-body
https://chem.ch.huji.ac.il/nmr/techniques/1d/row2/li.html
https://www.researchgate.net/figure/Chemical-shift-variation-in-the-a-Li-NMR-and-b-H-NMR-spectra-upon-adding-increasing_fig5_379691426
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Lithium Cyanide Sample

'

Dissolution in Solvent KBr Pellet Preparation
AnalyticalL‘echniques l
Titration with AQNO3 NMR Spectroscopy FT-IR Spectroscopy
l l Data Output l
Purity (%) Li+ Environment C=N Stretch Confirmation

Store in Dry Conditions Store Away from Acids

|
ensures stability

v v
Moisture (H20) Acids (H+) Lithium Cyanide (LiCN)

|
|
|
! ensures stability

reacts with

Hydrogen Cyanide Gas (HCN)

(Highly Toxic)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1604797?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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